6-(4-Bromoacetamidobenzyl)-1,4,8,11-tetraazacyclotetradecane-N,N',N'',N'''-tetraacetic acid
Overview
Description
6-(4-Bromoacetamidobenzyl)-1,4,8,11-tetraazacyclotetradecane-N,N',N'',N'''-tetraacetic acid, also known as this compound, is a useful research compound. Its molecular formula is C27H40BrN5O9 and its molecular weight is 658.5 g/mol. The purity is usually 95%.
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Properties
CAS No. |
121697-38-9 |
|---|---|
Molecular Formula |
C27H40BrN5O9 |
Molecular Weight |
658.5 g/mol |
IUPAC Name |
2-[6-[[4-[(2-bromoacetyl)amino]phenyl]methyl]-4,8,11-tris(carboxymethyl)-1,4,8,11-tetrazacyclotetradec-1-yl]acetic acid |
InChI |
InChI=1S/C27H40BrN5O9/c28-13-23(34)29-22-4-2-20(3-5-22)12-21-14-32(18-26(39)40)10-8-30(16-24(35)36)6-1-7-31(17-25(37)38)9-11-33(15-21)19-27(41)42/h2-5,21H,1,6-19H2,(H,29,34)(H,35,36)(H,37,38)(H,39,40)(H,41,42) |
InChI Key |
GNTDHMNLBPOHHM-UHFFFAOYSA-N |
SMILES |
C1CN(CCN(CC(CN(CCN(C1)CC(=O)O)CC(=O)O)CC2=CC=C(C=C2)NC(=O)CBr)CC(=O)O)CC(=O)O |
Canonical SMILES |
C1CN(CCN(CC(CN(CCN(C1)CC(=O)O)CC(=O)O)CC2=CC=C(C=C2)NC(=O)CBr)CC(=O)O)CC(=O)O |
Key on ui other cas no. |
121697-38-9 |
Synonyms |
6-(4-(bromoacetamido)benzyl)-1,4,8,11-tetraazacyclotetradecane-N,N',N'',N'''-tetracetic acid 6-(4-bromoacetamidobenzyl)-1,4,8,11-tetraazacyclotetradecane-N,N',N'',N'''-tetraacetic acid 6-BAT BAB-TATA Br-benzyl-TETA |
Origin of Product |
United States |
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